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Compound of Interest

Compound Name:
2-Amino-4-

(methoxycarbonyl)benzoic acid

Cat. No.: B105353 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the synthesis of "2-Amino-4-(methoxycarbonyl)benzoic acid," a key intermediate

for researchers, scientists, and professionals in drug development.

Alternative Synthetic Routes: An Overview
Two primary synthetic routes are proposed for the laboratory-scale synthesis of 2-Amino-4-
(methoxycarbonyl)benzoic acid. The selection of a route may depend on the availability of

starting materials, desired yield, and scalability.

Route 1: Reduction followed by Selective Hydrolysis

This route begins with the commercially available dimethyl 2-nitroterephthalate. The nitro group

is first reduced to an amine, followed by the selective hydrolysis of one of the two methyl ester

groups.
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Caption: Synthetic pathway for Route 1.
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Route 2: Nitration, Esterification, and Reduction

This alternative route starts from terephthalic acid, involving nitration, selective mono-

esterification, and subsequent reduction of the nitro group.
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(methoxycarbonyl)benzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105353#alternative-synthetic-routes-for-2-amino-4-
methoxycarbonyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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